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Compound of Interest

Compound Name: Aminooxy-PEG4-acid

Cat. No.: B605439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a technical overview of Aminooxy-PEG4-acid, a bifunctional linker

commonly employed in bioconjugation and drug delivery applications. Its structure incorporates

an aminooxy group and a carboxylic acid, separated by a hydrophilic polyethylene glycol (PEG)

spacer. This configuration allows for the covalent linkage of molecules to aldehydes or ketones

via an oxime bond, while the terminal carboxylic acid can be further modified or conjugated.

Core Properties
The fundamental physicochemical properties of Aminooxy-PEG4-acid are summarized below.

This data is essential for calculating molar concentrations, reaction stoichiometry, and

understanding the compound's general characteristics.

Property Value Source

Molecular Weight 281.3 g/mol [1][2][3]

Chemical Formula C11H23NO7 [2]

Purity Typically ≥95-98% [1]

CAS Number 1807537-38-7

Experimental Considerations
Solubility and Storage:
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For optimal stability, Aminooxy-PEG4-acid should be stored at -20°C for the long term. For

short-term use, storage at 0 - 4°C for days to weeks is acceptable. The compound is soluble in

water, DMSO, and DMF. It is typically shipped at ambient temperature as a non-hazardous

chemical.

Bioconjugation Workflow:

The primary application of Aminooxy-PEG4-acid is in bioconjugation, where the aminooxy

group reacts with an aldehyde or ketone to form a stable oxime linkage. The following diagram

illustrates a general workflow for this process.
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Purification & Analysis

Dissolve Aminooxy-PEG4-acid
in appropriate buffer

Mix reactants at
controlled pH (e.g., 4-6)

Step 1

Prepare aldehyde/ketone-
containing molecule

Step 2

Incubate for a defined
period (e.g., 2-16 hours)

Step 3

Purify conjugate using
chromatography (e.g., SEC, RP-HPLC)

Step 4

Characterize conjugate
(e.g., MS, SDS-PAGE)

Step 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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